Cas no 1417793-60-2 (3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride)

• Product Name: 3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride
• CAS No: 1417793-60-2
• MF: C₁₂H₁₆Cl₃NS
• MW: 312.68613910675
• CID: 2091792
• PubChem ID: 71302627
• Update Time: 2025-11-02

3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride
• 3-(((2,4-Dichlorophenyl)thio)methyl)piperidinehydrochloride
• AKOS024464278
• G72412
• 3-[(2,4-dichlorophenyl)sulfanylmethyl]piperidine;hydrochloride
• 3-(2,4-Dichloro-phenylsulfanylmethyl)-piperidine hydrochloride
• 1417793-60-2
• 3-{[(2,4-DICHLOROPHENYL)SULFANYL]METHYL}PIPERIDINE HYDROCHLORIDE
• DB-240518

• MDL： MFCD22631628
• Inchi： 1S/C12H15Cl2NS.ClH/c13-10-3-4-12(11(14)6-10)16-8-9-2-1-5-15-7-9;/h3-4,6,9,15H,1-2,5,7-8H2;1H
• InChI Key： GOSZHLYUSMMAID-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SCC1CNCCC1)Cl.Cl

Computed Properties

• Exact Mass: 311.006904g/mol
• Monoisotopic Mass: 311.006904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride

3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride (CAS 1417793-60-2): A Comprehensive Overview

3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride (CAS 1417793-60-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a piperidine ring with a dichlorophenylthio moiety, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its hydrochloride salt form enhances stability and solubility, making it particularly useful in laboratory and industrial applications.

The growing interest in 3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride is reflected in recent search trends, where researchers frequently inquire about its synthesis methods, pharmacological potential, and safety data. Many users search for "CAS 1417793-60-2 supplier" or "3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride price," indicating strong market demand. The compound's relevance has increased alongside advancements in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme modulators.

From a chemical perspective, 3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride demonstrates interesting properties. The presence of both dichlorophenyl and piperidine groups contributes to its potential as a scaffold for medicinal chemistry. Current research explores its utility in creating novel compounds with potential applications in neurological disorders, though it's important to note that this material is strictly for research purposes and not for human or veterinary use.

The synthesis of CAS 1417793-60-2 typically involves multi-step organic reactions, with researchers often searching for "3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride synthesis route" or "1417793-60-2 preparation method." The compound's purity is crucial for research applications, with HPLC and NMR being standard characterization techniques. Storage recommendations generally suggest keeping the material in a cool, dry environment, protected from light to maintain stability.

Market analysis shows that 3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride is primarily supplied by specialty chemical manufacturers catering to pharmaceutical and biotechnology sectors. The global demand for such research chemicals has grown steadily, driven by increased R&D investment in drug discovery. Price trends for CAS 1417793-60-2 vary based on purity levels and order quantities, with researchers often comparing "3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride cost" across different suppliers.

Quality control is paramount when working with 3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride. Reputable suppliers provide comprehensive analytical data, including mass spectra and chromatograms, to verify compound identity and purity. Researchers frequently search for "1417793-60-2 specification sheet" or "3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride MSDS" to ensure they're obtaining material suitable for their specific applications.

In the context of green chemistry initiatives, there's growing interest in more sustainable production methods for compounds like 3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride. This aligns with broader industry trends toward environmentally friendly synthetic routes. Some researchers are investigating catalytic approaches to reduce waste and improve atom economy in the preparation of CAS 1417793-60-2 and related structures.

The future outlook for 3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride appears promising, particularly as pharmaceutical research continues to explore novel chemical entities. Its structural features make it a valuable building block for medicinal chemistry programs. However, researchers must always adhere to proper safety protocols and regulatory requirements when handling this or any laboratory chemical.

For those seeking additional information about CAS 1417793-60-2, scientific literature and patent databases contain valuable references. The compound's unique properties continue to make 3-(((2,4-Dichlorophenyl)thio)methyl)piperidine hydrochloride a subject of ongoing research interest across multiple disciplines of chemistry and pharmaceutical science.